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Compound of Interest

Compound Name:
Methyl 4-amino-4-methylpent-2-

ynoate

Cat. No.: B15256700

Get Quote

Executive Summary
Methyl 4-amino-4-methylpent-2-ynoate (CAS: 111795-74-1) presents a specific disposal

challenge due to its bifunctional nature: it contains a basic primary amine and a reactive

internal alkyne ester.

Immediate Action Directive:

DO NOT dispose of down the drain.

DO NOT mix with acidic waste streams (Risk: Exothermic salt formation).

DO NOT mix with heavy metal waste (Risk: Metal coordination/complexation, though lower

risk than terminal alkynes).

PRIMARY DISPOSAL PATH: High-BTU Liquid Organic Waste (Incineration).
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To ensure the integrity of your waste stream, you must understand the "Why" behind the

disposal logic. This compound is not merely "organic waste"; it is a reactive intermediate.

Property Characteristic Impact on Disposal

Functional Group A Primary Amine (-NH₂)

Basic. Reacts exothermically

with acids and acid chlorides.

Can act as a nucleophile.

Functional Group B Internal Alkyne (-C≡C-)

Reactive Unsaturation.

Potential for polymerization or

reaction with strong oxidizers.

Functional Group C Methyl Ester (-COOCH₃)

Hydrolyzable. Susceptible to

hydrolysis in strong base/acid,

releasing methanol.

Physical State Liquid / Low-melting Solid
Likely requires solvent rinsing

for complete transfer.

Flash Point Est. >60°C (High Flash)

Classified as Combustible

Liquid (Class IIIA) or

Flammable depending on

solvent presence.

Critical Incompatibility Warning
Strong Oxidizers (e.g., Nitric Acid, Peroxides): The amine and alkyne moieties are reducing

agents. Mixing with oxidizers can lead to rapid gas evolution or ignition [1].

Strong Acids: Direct addition to concentrated acid waste will generate heat (neutralization),

potentially pressurizing the container.

Pre-Disposal Segregation Protocol
Trustworthiness Principle: A self-validating waste system relies on rigorous segregation at the

point of generation.

Step 1: Stream Selection
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Do not place this compound in "General Organic Waste" if that container includes acidic

byproducts (e.g., acetic acid, HCl).

Correct Stream: Non-Halogenated, Basic/Neutral Organic Waste.

Acceptable Co-Solvents: Methanol, Ethanol, Ethyl Acetate, DCM (if halogenated stream is

used), Toluene.

Step 2: Quenching (Only if Reactive Residues Persist)
If the material is part of a reaction mixture containing unreacted coupling reagents (e.g., EDC,

HATU) or active esters:

Dilute with a chemically compatible solvent (e.g., Ethyl Acetate).

Wash with a mild aqueous buffer (Sat. NaHCO₃) to quench acidic impurities.

Separate the organic layer.

Dispose of the organic layer as Non-Halogenated Organic Waste.

Step-by-Step Disposal Procedure
Phase A: Collection

PPE Required: Nitrile gloves (double-glove recommended), chemical splash goggles, flame-

resistant lab coat.

Container: Use High-Density Polyethylene (HDPE) or Glass (Amber) containers. Avoid metal

containers if the waste stream contains other free alkynes.

Labeling:

Primary Constituent: Methyl 4-amino-4-methylpent-2-ynoate.

Hazard Checkboxes: [x] Irritant [x] Flammable [x] Toxic.[1][2]

pH Note: Mark as "Basic/Neutral" to prevent accidental acid addition by EHS technicians.
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Phase B: Waste Stream Assignment
Use the following logic to determine the final destination of the waste container.

Waste Material:
Methyl 4-amino-4-methylpent-2-ynoate

Physical State?

Liquid / Solution Solid / Residue

Contains Halogenated
Solvents (DCM/CHCl3)? Is it Pure or Mixed?

Pure Substance Contaminated Debris
(Gloves/Tissues)

Stream C: Solid Hazardous
Waste Bin

Bulk

Stream D: Lab Pack
(Small Vial Disposal)

Small Qty (<50g)

Stream A: Non-Halogenated
Organic Waste
(Incineration)

No

Stream B: Halogenated
Organic Waste
(Incineration)

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for assigning the correct waste stream, ensuring compliance with

RCRA and local regulations.

Phase C: Spill Contingency
In the event of a spill outside the fume hood:
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Evacuate the immediate area (amine vapors can be irritating).

Ventilate if safe to do so.[2][3][4]

Absorb with an inert material (Vermiculite or Sand). Do not use paper towels if the neat liquid

is spilled, as the high surface area can increase flammability risk.

Collect into a sealed container labeled "Hazardous Waste - Debris."

Regulatory Classification (Reference Data)
When filling out your institution's waste manifest, use the following classifications. While

specific UN numbers depend on the exact formulation (solution vs. neat), these codes

generally apply to this class of compounds.

Regulatory Body Classification Code/Note

RCRA (USA) Ignitable Waste
D001 (If flash point <60°C or

oxidizable)

RCRA (USA) Toxic Waste
D000 (General Toxic - Default

for unlisted amines)

EU Waste Code Lab chemicals

16 05 06* (Laboratory

chemicals consisting of or

containing hazardous

substances)

DOT (Transport) Flammable Liquid

UN 1993 (Flammable liquids,

n.o.s.) or UN 3271 (Ethers,

n.o.s.)

Note: Always verify with your local EHS officer, as site-specific permits may dictate different

coding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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